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Compound of Interest

Compound Name: Hsd17B13-IN-37

Cat. No.: B12366798 Get Quote

For researchers and scientists in the field of drug development, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This guide provides a detailed, step-by-step procedure for the proper

disposal of Hsd17B13-IN-37, a small molecule inhibitor.

While a specific Safety Data Sheet (SDS) for Hsd17B13-IN-37 is not publicly available, this

document leverages information from the SDS of a closely related compound, HSD17B13-IN-3,

and general best practices for the disposal of laboratory chemical waste. It is crucial to always

consult the specific SDS provided by the supplier for any chemical and to adhere to your

institution's and local authorities' waste disposal regulations.

I. Understanding the Hazards
Before handling Hsd17B13-IN-37, it is essential to understand its potential hazards. For

research compounds, the toxicological properties may not be fully characterized. Therefore, it

is prudent to treat the substance as potentially hazardous.

Key Safety Precautions:

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

goggles, gloves, and a lab coat.

Ventilation: Handle the compound in a well-ventilated area, preferably within a chemical

fume hood.
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Avoid Contact: Prevent contact with skin, eyes, and clothing.

Avoid Inhalation and Ingestion: Do not breathe dust or ingest the compound.

II. Segregation and Collection of Waste
Proper segregation of chemical waste is the first and most critical step in the disposal process.

Designated Waste Container: Use a dedicated, clearly labeled, and compatible waste

container for Hsd17B13-IN-37 waste. The container should be in good condition and have a

secure lid.

Waste Streams: Segregate the waste as follows:

Solid Waste: Unused or expired Hsd17B13-IN-37 powder, contaminated personal

protective equipment (gloves, weighing paper), and any other solid materials that have

come into contact with the compound.

Liquid Waste: Solutions containing Hsd17B13-IN-37. Halogenated and non-halogenated

solvent wastes should be collected separately, as their disposal methods often differ.

Sharps Waste: Needles, syringes, or any other sharp objects contaminated with

Hsd17B13-IN-37 should be placed in a designated sharps container.

III. Step-by-Step Disposal Procedures
1. Solid Waste Disposal:

Carefully place all solid waste contaminated with Hsd17B13-IN-37 into the designated solid
chemical waste container.
Ensure the container is securely sealed to prevent any leakage or release of dust.
Label the container clearly with "Hazardous Waste," the name of the chemical (Hsd17B13-
IN-37), and the approximate amount.

2. Liquid Waste Disposal:

Pour all solutions containing Hsd17B13-IN-37 into the appropriate liquid waste container.
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Do not mix incompatible waste streams. For example, acidic and basic solutions should be
collected in separate containers.
Keep the liquid waste container securely capped when not in use.
Label the container with "Hazardous Waste," the full chemical names of all components
(including solvents), and their approximate concentrations.

3. Decontamination of Glassware and Equipment:

Rinse any glassware or equipment that has come into contact with Hsd17B13-IN-37 with a
suitable solvent (e.g., ethanol or acetone).
Collect the first rinse as hazardous liquid waste. Subsequent rinses with water may be
permissible for drain disposal, but this depends on your institution's specific guidelines.
After decontamination, the glassware can be washed according to standard laboratory
procedures.

4. Disposal of Empty Containers:

An "empty" container that held Hsd17B13-IN-37 must be handled as hazardous waste
unless properly decontaminated.
To decontaminate, triple rinse the container with a suitable solvent. The rinsate must be
collected as hazardous waste.
After triple rinsing, deface the original label, and dispose of the container according to your
institution's procedures for non-hazardous waste or recycling.

IV. Storage of Chemical Waste
Store waste containers in a designated, well-ventilated, and secure area, away from general

laboratory traffic.

Ensure that incompatible wastes are stored separately to prevent accidental reactions.

Do not allow waste to accumulate in the laboratory. Arrange for regular pickups by your

institution's environmental health and safety (EHS) department.

V. Emergency Procedures
In case of a spill or accidental exposure, follow these immediate steps:

Spill:
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Evacuate the immediate area.

If the spill is small and you are trained to handle it, wear appropriate PPE and clean it up

using an absorbent material. Collect the contaminated material in a sealed bag and

dispose of it as hazardous solid waste.

For large spills, evacuate the area and notify your institution's EHS department

immediately.

Skin Contact: Immediately wash the affected area with copious amounts of soap and water

for at least 15 minutes.

Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, holding

the eyelids open. Seek medical attention.

Inhalation: Move to fresh air. If breathing is difficult, seek medical attention.

Ingestion: Do not induce vomiting. Seek immediate medical attention.

VI. Data Presentation: Waste Management Summary
Waste Type Container

Labeling
Requirements

Disposal Pathway

Solid Waste (Unused

compound,

contaminated PPE)

Designated solid

chemical waste

container

"Hazardous Waste",

"Hsd17B13-IN-37"

Institutional EHS

pickup

Liquid Waste

(Solutions containing

the compound)

Designated liquid

chemical waste

container

"Hazardous Waste",

All chemical

components and

concentrations

Institutional EHS

pickup

Contaminated Sharps
Designated sharps

container

"Hazardous Waste",

"Sharps", "Hsd17B13-

IN-37"

Institutional EHS

pickup

Empty Containers N/A
Deface original label

after triple rinsing

Non-hazardous

waste/recycling
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VII. Logical Workflow for Hsd17B13-IN-37 Disposal

Handling Hsd17B13-IN-37

Assess Hazards
(Consult SDS)

Wear Appropriate PPE

Segregate Waste

Decontaminate Glassware &
Empty Containers

Solid Waste
(Unused Compound, Contaminated PPE)

Liquid Waste
(Solutions)

Sharps Waste
(Contaminated Needles)

Store Waste Securely

Collect First Rinse as
Hazardous Waste

Arrange for EHS Pickup

Proper Disposal Complete

Click to download full resolution via product page
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Caption: Workflow for the safe disposal of Hsd17B13-IN-37.

By adhering to these procedures, researchers can ensure the safe and responsible disposal of

Hsd17B13-IN-37, contributing to a secure laboratory environment and minimizing

environmental impact. Always prioritize safety and consult with your institution's EHS

department for specific guidance.

To cite this document: BenchChem. [Essential Guide to the Proper Disposal of Hsd17B13-
IN-37]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12366798#hsd17b13-in-37-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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